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Compound of Interest

Compound Name: Docosyl dodecanoate

Cat. No.: B1587897 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Docosyl dodecanoate, a wax ester formed from the esterification of docosanol (behenyl

alcohol) and dodecanoic acid (lauric acid), is a long-chain saturated ester with potential

applications in the pharmaceutical and cosmetic industries. Its high molecular weight and

lipophilic nature suggest its utility as an emollient, thickener, and controlled-release agent.

While direct research on docosyl dodecanoate is limited, its constituent fatty acid, dodecanoic

acid, is known for its antimicrobial properties.[1][2] This technical guide summarizes the known

properties of docosyl dodecanoate and explores potential research avenues based on the

characteristics of related long-chain fatty acid esters.

Physicochemical Properties
The known physicochemical properties of docosyl dodecanoate are summarized in the table

below. These properties are essential for formulation development and for predicting its

behavior in biological systems.
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Property Value Reference

CAS Number 42231-82-3 [3]

Molecular Formula C34H68O2 [3]

Molecular Weight 508.90 g/mol [3]

Boiling Point 528.4 °C at 760 mmHg [3]

Density 0.857 g/cm³ [3]

Refractive Index 1.456 [3]

LogP 12.27 [3]

PSA (Polar Surface Area) 26.30 Å² [3]

Potential Research Areas
Based on the properties of its constituent molecules and the broader class of wax esters,

several promising areas of research for docosyl dodecanoate can be identified.

Antimicrobial Activity
Dodecanoic acid (lauric acid) is a well-documented antimicrobial agent.[1][2] Research into

whether docosyl dodecanoate retains or modifies this activity is a logical first step.

Hypothesis: Docosyl dodecanoate may exhibit antimicrobial activity, potentially with a

different spectrum or mechanism compared to dodecanoic acid due to its increased

lipophilicity.

Proposed Research:

Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)

Assays: To determine the antimicrobial efficacy against a panel of clinically relevant

bacteria (e.g., Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa) and

fungi (e.g., Candida albicans).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://henankerui.lookchem.com/products/CasNo-42231-82-3-docosyl-dodecanoate-13205697.html
https://henankerui.lookchem.com/products/CasNo-42231-82-3-docosyl-dodecanoate-13205697.html
https://henankerui.lookchem.com/products/CasNo-42231-82-3-docosyl-dodecanoate-13205697.html
https://henankerui.lookchem.com/products/CasNo-42231-82-3-docosyl-dodecanoate-13205697.html
https://henankerui.lookchem.com/products/CasNo-42231-82-3-docosyl-dodecanoate-13205697.html
https://henankerui.lookchem.com/products/CasNo-42231-82-3-docosyl-dodecanoate-13205697.html
https://henankerui.lookchem.com/products/CasNo-42231-82-3-docosyl-dodecanoate-13205697.html
https://henankerui.lookchem.com/products/CasNo-42231-82-3-docosyl-dodecanoate-13205697.html
https://www.benchchem.com/product/b1587897?utm_src=pdf-body
https://www.mdpi.com/1420-3049/30/15/3123
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=13&id2=12822
https://www.benchchem.com/product/b1587897?utm_src=pdf-body
https://www.benchchem.com/product/b1587897?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action Studies: Investigating the effect of docosyl dodecanoate on

microbial cell membrane integrity, biofilm formation, and key metabolic pathways.

Anti-inflammatory Properties
Long-chain fatty acids and their esters have been shown to possess anti-inflammatory

properties.[4][5] The potential for docosyl dodecanoate to modulate inflammatory responses

warrants investigation.

Hypothesis: Docosyl dodecanoate may exert anti-inflammatory effects by influencing pro-

inflammatory signaling pathways.

Proposed Research:

In vitro assays: Using cell lines such as lipopolysaccharide (LPS)-stimulated macrophages

to measure the production of inflammatory mediators like nitric oxide (NO), prostaglandin

E2 (PGE2), and cytokines (e.g., TNF-α, IL-6, IL-1β).

Enzyme activity assays: To assess the inhibitory effect on key inflammatory enzymes like

cyclooxygenase (COX) and lipoxygenase (LOX).

Drug Delivery Systems
The high lipophilicity and solid nature of docosyl dodecanoate at room temperature make it a

candidate for use in various drug delivery systems.[6][7]

Hypothesis: Docosyl dodecanoate can be formulated into microparticles or nanoparticles to

encapsulate and control the release of therapeutic agents.

Proposed Research:

Formulation Development: Preparation of docosyl dodecanoate-based microparticles or

solid lipid nanoparticles (SLNs) loaded with a model drug.

In vitro Drug Release Studies: To characterize the release kinetics of the encapsulated

drug under simulated physiological conditions.
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Stability Studies: Assessing the physical and chemical stability of the drug-loaded

formulations over time.

Experimental Protocols
Synthesis of Docosyl Dodecanoate (Esterification)
A general laboratory-scale synthesis of docosyl dodecanoate can be achieved via Fischer

esterification.

Materials: Docosanol, dodecanoic acid, sulfuric acid (catalyst), toluene.

Procedure:

Dissolve equimolar amounts of docosanol and dodecanoic acid in toluene in a round-

bottom flask.

Add a catalytic amount of concentrated sulfuric acid.

Fit the flask with a Dean-Stark apparatus and a condenser.

Heat the mixture to reflux. Water produced during the reaction will be collected in the

Dean-Stark trap.

Monitor the reaction progress by the amount of water collected. The reaction is complete

when no more water is formed.

Cool the reaction mixture and neutralize the catalyst with a mild base (e.g., sodium

bicarbonate solution).

Wash the organic layer with water and brine.

Dry the organic layer over anhydrous sodium sulfate and remove the solvent under

reduced pressure.

Purify the crude product by recrystallization or column chromatography.
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Determination of Minimum Inhibitory Concentration
(MIC)
The broth microdilution method is a standard technique for determining the MIC of an

antimicrobial agent.

Materials: Mueller-Hinton broth (for bacteria) or RPMI-1640 medium (for fungi), microbial

suspension, docosyl dodecanoate, 96-well microtiter plates.

Procedure:

Prepare a stock solution of docosyl dodecanoate in a suitable solvent (e.g., DMSO).

Perform serial two-fold dilutions of the docosyl dodecanoate stock solution in the

appropriate growth medium in the wells of a 96-well plate.

Inoculate each well with a standardized microbial suspension.

Include positive (microbes in medium without the compound) and negative (medium only)

controls.

Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

The MIC is the lowest concentration of the compound that completely inhibits visible

microbial growth.

Visualizations
Proposed Synthesis and Analysis Workflow
Caption: General workflow for the synthesis and analysis of docosyl dodecanoate.

Hypothetical Anti-inflammatory Signaling Pathway
Caption: A hypothetical anti-inflammatory mechanism of docosyl dodecanoate.

Conclusion
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Docosyl dodecanoate represents an understudied long-chain wax ester with significant

potential for research and development in the pharmaceutical and cosmetic sciences. Its

inherent lipophilicity, solid-state nature, and the known biological activities of its constituent fatty

acid provide a strong rationale for investigating its antimicrobial, anti-inflammatory, and drug

delivery applications. The experimental frameworks and potential mechanisms outlined in this

guide offer a starting point for researchers to explore the properties and applications of this

promising compound. Further investigation is necessary to fully elucidate its therapeutic and

formulation potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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